Cas no 1797344-81-0 (3-4-(3-methoxypyrrolidin-1-yl)phenyl-1-(2-phenylethyl)urea)

• Product Name: 3-4-(3-methoxypyrrolidin-1-yl)phenyl-1-(2-phenylethyl)urea
• CAS No: 1797344-81-0
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 5996996
• PubChem ID: 71809608
• Update Time: 2025-05-20

3-4-(3-methoxypyrrolidin-1-yl)phenyl-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(3-methoxypyrrolidin-1-yl)phenyl-1-(2-phenylethyl)urea
• 1-[4-(3-methoxypyrrolidin-1-yl)phenyl]-3-(2-phenylethyl)urea
• F6442-5085
• AKOS024565153
• 3-[4-(3-METHOXYPYRROLIDIN-1-YL)PHENYL]-1-(2-PHENYLETHYL)UREA
• 1-(4-(3-methoxypyrrolidin-1-yl)phenyl)-3-phenethylurea
• 1797344-81-0

• Inchi： 1S/C20H25N3O2/c1-25-19-12-14-23(15-19)18-9-7-17(8-10-18)22-20(24)21-13-11-16-5-3-2-4-6-16/h2-10,19H,11-15H2,1H3,(H2,21,22,24)
• InChI Key： AXSHSJONSSVDMS-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(N2CCC(OC)C2)C=C1)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 339.19467705g/mol
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-4-(3-methoxypyrrolidin-1-yl)phenyl-1-(2-phenylethyl)urea

Introduction to 3-4-(3-methoxypyrrolidin-1-yl)phenyl-1-(2-phenylethyl)urea (CAS No. 1797344-81-0)

3-4-(3-methoxypyrrolidin-1-yl)phenyl-1-(2-phenylethyl)urea, identified by its CAS number 1797344-81-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-methoxypyrrolidin-1-yl substituent and a 2-phenylethyl group, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The 3-methoxypyrrolidin-1-yl moiety is a key structural element that imparts specific interactions with biological targets, enhancing the compound's binding affinity and selectivity. This moiety has been extensively studied in the context of drug design due to its ability to modulate receptor activity and enzyme inhibition. In contrast, the 2-phenylethyl group adds another layer of complexity to the molecule, influencing its solubility, metabolic stability, and overall pharmacokinetic profile. These structural components collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-4-(3-methoxypyrrolidin-1-yl)phenyl-1-(2-phenylethyl)urea and biological targets. Studies have demonstrated that this compound exhibits significant binding affinity to certain enzymes and receptors, suggesting its utility in treating various diseases. For instance, preliminary in vitro studies have shown that it may interfere with the activity of enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies.

The synthesis of 3-4-(3-methoxypyrrolidin-1-yl)phenyl-1-(2-phenylethyl)urea involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the 3-methoxypyrrolidin-1-yl group typically involves nucleophilic substitution reactions, while the introduction of the 2-phenylethyl group may require Friedel-Crafts alkylation or similar transformations. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These synthetic strategies ensure that the final product meets the stringent requirements for further biological evaluation.

In addition to its pharmacological potential, 3-4-(3-methoxypyrrolidin-1-yl)phenyl-1-(2-phenylethyl)urea has been explored for its role in chemical biology research. Its unique structural framework allows researchers to investigate fundamental questions about ligand-receptor interactions and drug mechanism of action. By modifying specific parts of the molecule, scientists can gain insights into how structural changes affect biological activity, providing valuable data for rational drug design.

Recent clinical trials have begun to evaluate the therapeutic efficacy of derivatives similar to 3-methoxypyrrolidin-based compounds. These trials focus on assessing safety profiles, pharmacokinetic parameters, and clinical outcomes in human subjects. The results from these studies are expected to provide critical insights into the potential applications of this class of compounds in treating various medical conditions. Preliminary findings suggest that such molecules may offer significant advantages over existing treatments due to their improved selectivity and reduced side effects.

The development of 3-methoxypyrrolidin derivatives is also supported by advancements in biocatalysis and green chemistry principles. Researchers are increasingly employing enzymatic catalysis and solvent-free reactions to improve sustainability and efficiency in synthetic processes. These innovations not only reduce environmental impact but also enhance scalability for industrial production. As a result, the accessibility of high-quality starting materials for further research is improving, fostering innovation in drug discovery.

The future prospects for 3-4-(3-methoxypyrrolidin-1-y l)phenyl -1-(2 - phenyleth yl )urea (CAS No. 1797344 -81 -0) are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this field. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design platforms, researchers can accelerate the identification of novel analogs with enhanced efficacy and safety profiles.

In conclusion, 3 - 4 - ( 3 - methoxypy r rol idin - 1 - yl ) phen yl - 1 - ( 2 - phen yle th yl ) urea ( CAS No . 1797344 -81 -0 ) represents an exciting frontier in pharmaceutical research . Its unique structural features , combined with promising preclinical data , position it as a valuable tool for developing next-generation therapeutics . As scientific understanding continues to evolve , this compound is poised to play a significant role in addressing unmet medical needs across multiple therapeutic areas .